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Compound of Interest

Compound Name: 2-(Furan-2-yl)acetic acid

Cat. No.: B1265584

For Immediate Reference: Proper Disposal of 2-(Furan-2-yl)acetic Acid

The proper disposal of 2-(Furan-2-yl)acetic acid is critical to ensure laboratory safety and
environmental protection. This chemical is classified as hazardous, and as such, requires
specific handling and disposal procedures. It is harmful if swallowed, causes skin irritation, can
result in serious eye damage, and may cause respiratory irritation. Therefore, it must not be
disposed of in regular trash or poured down the drain[1][2]. The recommended method of
disposal is through a licensed hazardous waste disposal company[3][4].

Hazard Class GHS Code Description
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
) H318: Causes serious eye
Serious Eye Damage Category 1
damage
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Source: Sigma-Aldrich Safety Data Sheet

Step-by-Step Disposal Protocol
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This protocol outlines the necessary steps for the safe disposal of 2-(Furan-2-yl)acetic acid
from a laboratory setting. Adherence to these procedures is mandatory to comply with safety
regulations and institutional policies.

Personal Protective Equipment (PPE)

Before handling 2-(Furan-2-yl)acetic acid for disposal, ensure you are wearing the
appropriate personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat.

Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-approved
respirator.

Waste Collection and Storage

o Container: Use a designated, leak-proof, and chemically compatible container for collecting
waste 2-(Furan-2-yl)acetic acid. The container must be in good condition with a secure
lid[5].

e Labeling: Immediately label the waste container with the words "Hazardous Waste" and the
full chemical name: "2-(Furan-2-yl)acetic acid"[1]. Do not use abbreviations. The label
should also include the date of waste generation, the laboratory or room number, and the
principal investigator's name and contact information[1].

o Segregation: Store the waste container in a designated secondary containment area,
segregated from incompatible materials[5][6].

Arranging for Disposal

o Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your
institution's Environmental Health and Safety (EHS) department or the equivalent office to
arrange for a hazardous waste pickup[1][6].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1265584?utm_src=pdf-body
https://www.benchchem.com/product/b1265584?utm_src=pdf-body
https://www.benchchem.com/product/b1265584?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1265584?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Documentation: Complete any required hazardous waste disposal forms provided by your
EHS office. This will likely include listing the chemical name and quantity[1].

Decontamination of Empty Containers

Empty containers that previously held 2-(Furan-2-yl)acetic acid must also be treated as
hazardous waste unless properly decontaminated.

o Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., water, if the
residue is soluble). Collect the rinsate as hazardous waste[5][6].

» Disposal of Rinsed Containers: Once triple-rinsed, the container can typically be disposed of
in the regular trash after defacing the original label[6]. However, confirm this with your
institution's EHS guidelines.

Disposal Workflow and Logic Diagrams

The following diagrams illustrate the procedural flow for the proper disposal of 2-(Furan-2-
yl)acetic acid.
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Figure 1: Disposal Workflow for 2-(Furan-2-yl)acetic Acid
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Caption: Disposal Workflow for 2-(Furan-2-yl)acetic Acid
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Figure 2: Decision Logic for Container Decontamination
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Caption: Decision Logic for Container Decontamination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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